N-[(4R,4As,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]acetamide
N-[(4R,4As,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]acetamide
Brand Name:
Vulcanchem
CAS No.:
140164-86-9
VCID:
VC0132052
InChI:
InChI=1S/C29H32N6O7/c1-33(18-5-6-19(35(39)40)25-24(18)31-42-32-25)14-22(37)30-17-8-9-29(38)21-12-16-4-7-20(36)26-23(16)28(29,27(17)41-26)10-11-34(21)13-15-2-3-15/h4-7,15,17,21,27,36,38H,2-3,8-14H2,1H3,(H,30,37)/t17-,21-,27+,28+,29-/m1/s1
SMILES:
CN(CC(=O)NC1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3CC6CC6)O)C7=CC=C(C8=NON=C78)[N+](=O)[O-]
Molecular Formula:
C29H32N6O7
Molecular Weight:
576.6 g/mol
N-[(4R,4As,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]acetamide
CAS No.: 140164-86-9
Main Products
VCID: VC0132052
Molecular Formula: C29H32N6O7
Molecular Weight: 576.6 g/mol
CAS No. | 140164-86-9 |
---|---|
Product Name | N-[(4R,4As,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]acetamide |
Molecular Formula | C29H32N6O7 |
Molecular Weight | 576.6 g/mol |
IUPAC Name | N-[(4R,4aS,7R,7aR,12bS)-3-(cyclopropylmethyl)-4a,9-dihydroxy-1,2,4,5,6,7,7a,13-octahydro-4,12-methanobenzofuro[3,2-e]isoquinolin-7-yl]-2-[methyl-(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]acetamide |
Standard InChI | InChI=1S/C29H32N6O7/c1-33(18-5-6-19(35(39)40)25-24(18)31-42-32-25)14-22(37)30-17-8-9-29(38)21-12-16-4-7-20(36)26-23(16)28(29,27(17)41-26)10-11-34(21)13-15-2-3-15/h4-7,15,17,21,27,36,38H,2-3,8-14H2,1H3,(H,30,37)/t17-,21-,27+,28+,29-/m1/s1 |
Standard InChIKey | IOLXIFPZKUBGMJ-LOSGQLGCSA-N |
Isomeric SMILES | CN(CC(=O)N[C@@H]1CC[C@]2([C@H]3CC4=C5[C@]2([C@H]1OC5=C(C=C4)O)CCN3CC6CC6)O)C7=CC=C(C8=NON=C78)[N+](=O)[O-] |
SMILES | CN(CC(=O)NC1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3CC6CC6)O)C7=CC=C(C8=NON=C78)[N+](=O)[O-] |
Canonical SMILES | CN(CC(=O)NC1CCC2(C3CC4=C5C2(C1OC5=C(C=C4)O)CCN3CC6CC6)O)C7=CC=C(C8=NON=C78)[N+](=O)[O-] |
Synonyms | ASM 5-67 ASM-5-67 N-cyclopropylmethyl-3-hydroxy-14beta-hydroxy-6beta-(NBD sarcosinyl)-amino-epoxymorphinan |
PubChem Compound | 5748492 |
Last Modified | Nov 11 2021 |
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